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Compound of Interest

Compound Name: 6-Bromo-5-iodopyridin-2-amine

CAS No.: 1806995-70-9

Cat. No.: B1445822

Get Quote

The 6-Bromo-5-iodopyridin-2-amine scaffold presents a unique analytical challenge due to its

combination of an electron-rich aminopyridine ring and two distinct, heavy halogen

substituents. This arrangement significantly influences the electronic environment of the

molecule, which is reflected in its spectroscopic signatures. Understanding how each technique

probes different aspects of the molecular structure is key to a comprehensive analysis.

Below is a workflow illustrating the integrated approach to spectroscopic characterization.
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Caption: Integrated workflow for the spectroscopic analysis of synthesized compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Structural Blueprint
NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in

a molecule. For 6-Bromo-5-iodopyridin-2-amine, both ¹H and ¹³C NMR provide critical,
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complementary information.

Expertise & Experience in Interpretation
The pyridine ring has two remaining protons. Their chemical shifts are dictated by the

cumulative electronic effects of the amino group (electron-donating) and the halogens

(electron-withdrawing and anisotropic effects). The nitrogen atom strongly deshields the

adjacent C6 and C2 positions. The amino group at C2 provides a strong shielding effect

through resonance. The bromine at C6 and iodine at C5 are strongly electron-withdrawing,

deshielding nearby protons and carbons.

Based on data from the closely related isomer, 2-amino-5-bromo-3-iodopyridine, which shows

proton signals at δ 8.06 and 7.96, we can predict the ¹H NMR spectrum of 6-Bromo-5-
iodopyridin-2-amine.[1] The two aromatic protons (at C3 and C4) will appear as doublets due

to coupling to each other. The amino group protons will typically appear as a broad singlet.[1][4]

In the ¹³C NMR spectrum, the carbon atoms directly attached to the electronegative nitrogen

and halogens will be significantly shifted. The C2 carbon, bonded to the amino group, and the

C6 carbon, bonded to bromine, will be downfield. The C5 carbon, bearing the iodine atom, will

also be significantly shifted due to the heavy atom effect.

The diagram below illustrates the expected correlation between the structure and its NMR

signals.

6-Bromo-5-iodopyridin-2-amine Predicted ¹H NMR Signals

Predicted ¹³C NMR Signals

H-3: ~6.5-7.0 ppm (d)

C-3: ~110 ppm

H-4: ~7.5-8.0 ppm (d)

C-4: ~145 ppm

NH₂: ~5.0-6.0 ppm (br s)

C-2: ~158 ppm C-5: ~85 ppm C-6: ~140 ppm
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Caption: Predicted NMR signal correlations for the target molecule.

Comparative Spectroscopic Data Summary
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Technique Feature

Expected

Observation for 6-

Bromo-5-iodopyridin-

2-amine

Primary Information

Gained

¹H NMR Chemical Shift (δ)

Two aromatic doublets

(~6.5-8.0 ppm), one

broad amine singlet

(~5.0-6.0 ppm)[1][4]

Electronic

environment of

protons, proton count.

Coupling (J)

Doublets indicate

coupling between

adjacent H-3 and H-4.

Connectivity of

protons.

¹³C NMR Chemical Shift (δ)

5 distinct aromatic

signals. C-I signal

upfield (~85 ppm), C-

N and C-Br signals

downfield (~140-160

ppm).

Carbon backbone,

location of

substituents.

Mass Spec Molecular Ion

[M]⁺, [M+2]⁺, and

[M+4]⁺ (from ¹²⁷I, ⁷⁹Br,

⁸¹Br isotopes).

Molecular weight and

elemental formula

confirmation.

FT-IR N-H Stretch

3300-3500 cm⁻¹,

typically two bands

(asymmetric &

symmetric).[5]

Presence of primary

amine.

C=C, C=N Stretch 1550-1650 cm⁻¹.[6]
Aromatic pyridine ring

confirmation.

C-Br, C-I Stretch
< 800 cm⁻¹

(fingerprint region).

Presence of carbon-

halogen bonds.

UV-Vis λmax > 260 nm.

Confirmation of a

conjugated aromatic

system.
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Mass Spectrometry (MS): Unveiling Molecular
Weight and Halogen Presence
Mass spectrometry is indispensable for confirming the molecular weight and elemental

composition of a synthesized compound. For halogenated molecules, MS provides a definitive

signature through isotopic patterns.[7]

Trustworthiness: The Isotopic Signature
The most trustworthy feature for identifying 6-Bromo-5-iodopyridin-2-amine in a mass

spectrum is its unique isotopic pattern.

Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 natural abundance.[8][9]

This results in two peaks of nearly equal intensity separated by 2 m/z units for any fragment

containing one bromine atom.

Iodine is monoisotopic (¹²⁷I), so it does not contribute to this pattern.

Therefore, the molecular ion region for C₅H₄BrIN₂ (MW ≈ 298.91 g/mol ) will exhibit a

characteristic pair of peaks ([M]⁺ and [M+2]⁺) with a relative intensity of approximately 1:1,

confirming the presence of a single bromine atom. High-resolution mass spectrometry (HRMS)

can further confirm the elemental formula to within a few parts per million, providing

unequivocal evidence of the compound's identity.

FT-IR Spectroscopy: Identifying Functional Groups
FT-IR spectroscopy is a rapid and reliable method for identifying the key functional groups

within a molecule.[4][10] For 6-Bromo-5-iodopyridin-2-amine derivatives, the IR spectrum

provides clear evidence for the aminopyridine core.

Key Vibrational Modes
N-H Stretching: The primary amino group (-NH₂) is the most prominent feature. It will give

rise to two distinct stretching bands in the 3300-3500 cm⁻¹ region, corresponding to the

asymmetric and symmetric stretching modes.[5] The presence of two peaks here is a

hallmark of a primary amine.
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Pyridine Ring Stretching: The aromatic C=C and C=N stretching vibrations of the pyridine

ring appear in the 1550-1650 cm⁻¹ region.[6][11] These bands confirm the presence of the

heterocyclic core.

N-H Bending: The scissoring vibration of the amino group (δNH₂) is expected around 1620-

1650 cm⁻¹.[5]

Carbon-Halogen Stretching: The C-Br and C-I stretching vibrations occur at lower

frequencies, typically in the fingerprint region (< 800 cm⁻¹), and can be harder to assign

definitively but their presence is expected.

UV-Vis Spectroscopy: Probing the Conjugated
System
UV-Vis spectroscopy provides information about the electronic transitions within the molecule,

confirming the presence of a conjugated π-electron system. Pyridine itself exhibits strong

absorption bands resulting from π→π* transitions.[12]

The introduction of an amino group (an auxochrome) and halogens onto the pyridine ring is

expected to cause a bathochromic shift (a shift to longer wavelengths) of the absorption

maxima (λmax) compared to unsubstituted pyridine.[13] While not providing detailed structural

information like NMR, UV-Vis is an excellent method for quantitative analysis (e.g., using the

Beer-Lambert law) and for monitoring reaction progress.

Experimental Protocols
Protocol 1: NMR Sample Preparation and Acquisition

Sample Preparation: Accurately weigh 5-10 mg of the 6-Bromo-5-iodopyridin-2-amine
derivative and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃) in a clean, dry NMR tube.[14]

Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane

(TMS), if not already present in the solvent.

¹H NMR Acquisition: Acquire the proton spectrum on a 400 MHz or higher spectrometer. Use

standard parameters, ensuring a sufficient number of scans to achieve a good signal-to-
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noise ratio.

¹³C NMR Acquisition: Acquire the carbon spectrum, often requiring a longer acquisition time.

A proton-decoupled experiment is standard to produce singlets for each unique carbon atom.

Protocol 2: Mass Spectrometry (Electrospray Ionization)
Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable volatile

solvent such as methanol or acetonitrile.

Infusion: Infuse the sample solution directly into the electrospray ionization (ESI) source of a

high-resolution mass spectrometer (e.g., TOF or Orbitrap).

Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the protonated

molecule [M+H]⁺. Ensure the mass range is set to include the expected m/z of ~299.9.

Analysis: Examine the molecular ion region for the characteristic 1:1 isotopic pattern of the

[M+H]⁺ and [M+H+2]⁺ peaks. Utilize the instrument software to calculate the elemental

composition from the accurate mass measurement.

Protocol 3: FT-IR Spectroscopy (KBr Pellet Method)
Sample Preparation: Grind 1-2 mg of the solid sample with ~100 mg of dry potassium

bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is

formed.[14]

Pellet Formation: Place the powder into a pellet press and apply pressure to form a thin,

transparent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and

acquire the spectrum, typically over a range of 4000-400 cm⁻¹.[14]

Analysis: Identify the key vibrational bands corresponding to the N-H and pyridine ring

stretches to confirm the presence of the core functional groups.
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The structural confirmation of 6-Bromo-5-iodopyridin-2-amine derivatives requires a

synergistic and comparative analytical approach. While NMR spectroscopy provides the

definitive structural map, mass spectrometry offers unequivocal confirmation of molecular

weight and the presence of bromine through its distinct isotopic signature. FT-IR serves as a

rapid and reliable check for essential functional groups, and UV-Vis spectroscopy confirms the

conjugated aromatic nature of the compound. By integrating the data from these four

techniques, researchers can achieve a high level of confidence in the identity, purity, and

structure of these valuable synthetic intermediates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing
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